Cas no 58584-84-2 (2,6-Dichloro-3-isocyanatopyridine)

• Product Name: 2,6-Dichloro-3-isocyanatopyridine
• CAS No: 58584-84-2
• MF: C₆H₂Cl₂N₂O
• MW: 188.998878955841
• CID: 5746784
• PubChem ID: 12263985
• Update Time: 2024-03-01

2,6-Dichloro-3-isocyanatopyridine Chemical and Physical Properties

Names and Identifiers

• AB74215
• 58584-84-2
• SCHEMBL1483874
• EN300-1592437
• 2,6-DICHLORO-3-ISOCYANATOPYRIDINE
• Pyridine, 2,6-dichloro-3-isocyanato-
• 2,6-Dichloro-3-isocyanatopyridine

• Inchi： 1S/C6H2Cl2N2O/c7-5-2-1-4(9-3-11)6(8)10-5/h1-2H
• InChI Key： ORLYKSUNXSOREL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)N=C=O

Computed Properties

• Exact Mass: 187.9544181g/mol
• Monoisotopic Mass: 187.9544181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.3Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Melting Point: 86 °C(Solv: cyclohexane (110-82-7))
• Boiling Point: 267.5±35.0 °C(Predicted)
• pka: -3.63±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines